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Compound of Interest

Compound Name: Prulifloxacin

Cat. No.: B1679801 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory personnel handling Prulifloxacin. Adherence to these procedures is

critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Physicochemical
Properties
Prulifloxacin is a fluoroquinolone antibiotic that presents several health and environmental

hazards. It is harmful if swallowed, causes skin irritation, and may cause harm to breast-fed

children.[1][2] Prolonged or repeated oral exposure may lead to kidney damage.[1]

Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[3]

A summary of its key physicochemical properties is provided below:

Property Value Source

Molecular Formula C21H20FN3O6S [3][4][5][6]

Molecular Weight 461.46 g/mol [3][4][5][6][7]

Appearance
Light orange to yellow to green

powder/crystal
[6]

Melting Point ~220 °C (decomposes) [6]

Solubility 11 mg/mL in DMSO [4]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Prulifloxacin to create a barrier against

potential exposure.[8][9]

PPE Category Specification Rationale

Hand Protection Nitrile gloves
Protects against skin contact

and irritation.[1]

Body Protection
Laboratory coat or long-

sleeved gown

Prevents contamination of

personal clothing.[8]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust and

splashes.[10]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

large quantities or when

generating dust.

Avoid inhalation of dust and

aerosols.[3]

Standard Operating Procedure for Safe Handling
Objective: To outline the procedural steps for the safe handling of Prulifloxacin in a laboratory

setting.

Methodology:

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that a safety shower and eyewash station are accessible.

Work in a designated area, preferably in a chemical fume hood or a well-ventilated space.

[3]

Handling:
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Avoid direct contact with the skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[3]

Weigh the required amount of Prulifloxacin carefully to minimize dust generation.

When preparing solutions, add the powder to the solvent slowly to prevent splashing.

Storage:

Keep the container tightly sealed when not in use.[3]

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[3]

Recommended storage temperatures are -20°C for the powder and -80°C for solutions in

solvent.[3][4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation First Aid and Spill Response

If Swallowed
Call a POISON CENTER or doctor immediately.

Rinse mouth with water.[3]

Skin Contact

Remove contaminated clothing and rinse the

affected skin thoroughly with large amounts of

water.[3]

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.[3]

Inhalation Move the person to fresh air.[3]

Chemical Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection if necessary.

Collect the spillage and place it in a sealed

container for disposal.[3] Avoid release into the

environment.[3]

Disposal Plan
Prulifloxacin and its containers must be disposed of as hazardous waste.

Waste Collection: Collect all Prulifloxacin waste, including contaminated PPE, in a

designated and properly labeled hazardous waste container.

Disposal Route: Dispose of the waste through an approved waste disposal plant.[3] Do not

allow the substance to enter sewers or surface water.[1]

Decontamination: Thoroughly clean all contaminated surfaces after handling and disposal.

Workflow for Chemical Spill Management
The following diagram illustrates the logical steps to be taken in the event of a Prulifloxacin
spill.
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Caption: Logical workflow for managing a Prulifloxacin chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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